Cas no 1210936-54-1 (1-bromo-4-(isocyanomethyl)-2-methylbenzene)

• Product Name: 1-bromo-4-(isocyanomethyl)-2-methylbenzene
• CAS No: 1210936-54-1
• MF: C₉H₈BrN
• MW: 210.070521354675
• CID: 6156629
• PubChem ID: 58497950
• Update Time: 2024-01-14

1-bromo-4-(isocyanomethyl)-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-(isocyanomethyl)-2-methylbenzene
• ZSNZUQDCRUYVLY-UHFFFAOYSA-N
• SCHEMBL1937100
• EN300-1923188
• 1210936-54-1
• 1-bromo-4-isocyanomethyl-2-methyl-benzene

• Inchi： 1S/C9H8BrN/c1-7-5-8(6-11-2)3-4-9(7)10/h3-5H,6H2,1H3
• InChI Key： ZSNZUQDCRUYVLY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C[N+]#[C-])=CC=1C

Computed Properties

• Exact Mass: 208.98401g/mol
• Monoisotopic Mass: 208.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 4.4Ų